SO1989
Overview
Description
SO1989 is a novel macrophage modulator, inhibiting inflammation and M1 polarization of macrophages, restoring the balance between M1-polarized and M2-polarized macrophages in high fat diets (HFD)-induced obese mice resulting in the improvement of adipose inflammation and the metabolic dysfunctions.
Scientific Research Applications
Obesity-Related Inflammation Treatment
SO1989, a derivative of the natural compound oleanolic acid, has been identified as a potential therapeutic agent for obesity-related metabolic disorders and inflammation. In a study by Yang et al. (2019), SO1989 was shown to modulate macrophage polarization in obese mice, improving adipose inflammation and metabolic dysfunctions. It exhibited strong activity in inhibiting inflammation and M1 polarization of macrophages, both in vitro and in vivo, and showed a significant increase in fatty acid oxidation, facilitating M2 macrophage polarization. Notably, SO1989 demonstrated fewer adverse effects compared to its analogue CDDO-Me, highlighting its potential as a safer compound for treating inflammation in metabolic disorders (Yang et al., 2019).
General Science of Science Research
While not directly linked to SO1989, the science of science (SOS) field, which encompasses understanding, quantifying, and predicting scientific research and outcomes, indirectly contributes to the broader context in which SO1989 research exists. Zeng et al. (2017) noted that advances in SOS could lead to better solutions for various issues, including development of research fields like those investigating SO1989. This highlights the importance of interdisciplinary research in advancing scientific knowledge and applications (Zeng et al., 2017).
properties
Product Name |
SO1989 |
|---|---|
Molecular Formula |
C32H42N2O3 |
Molecular Weight |
502.699 |
IUPAC Name |
(4aS,6aS,6bS,8aR,12aS)-11-Cyano-N,2,2,6a,6b,9,9,12a-octamethyl-10,14-dioxo-1,3,4,5,6,6a,6b,7,8,8a,9,10,12a,14-tetradecahydropicene-4a(2H)-carboxamide |
InChI |
InChI=1S/C32H42N2O3/c1-27(2)11-13-32(26(37)34-8)14-12-31(7)24(20(32)17-27)21(35)15-23-29(5)16-19(18-33)25(36)28(3,4)22(29)9-10-30(23,31)6/h15-16,22H,9-14,17H2,1-8H3,(H,34,37)/t22-,29-,30+,31+,32-/m0/s1 |
InChI Key |
ICXRVJNJCTWFCV-QRYJHNEXSA-N |
SMILES |
O=C([C@]1(CC[C@@]2(C)[C@]3(C)CC[C@@]4([H])C(C)(C)C(C(C#N)=C[C@]4(C)C3=C5)=O)CCC(C)(C)CC1=C2C5=O)NC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SO1989; SO-1989; SO 1989 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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